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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylamine nitrate (CH₃NH₃NO₃), a salt of methylamine and nitric acid, is a reactive

chemical intermediate with specific applications in organic synthesis. While its primary use is in

the formulation of energetic materials due to its high nitrogen content and oxidizing nature, it

also serves as a precursor in the synthesis of certain nitrogen-containing organic compounds.

[1][2][3] Unlike the more commonly used methylamine hydrochloride, the nitrate counterpart's

utility in broader organic synthesis, particularly in pharmaceutical and fine chemical production,

is limited due to the potential for undesired side reactions caused by the nitrate ion.[4]

These application notes provide a comprehensive overview of the established uses of

methylamine nitrate as a precursor in organic synthesis, with a focus on laboratory-scale

protocols for the preparation of key chemical intermediates. The information is intended for

researchers and professionals in organic chemistry and drug development.

Core Applications: Synthesis of Guanidine
Derivatives
The most prominent application of methylamine nitrate in organic synthesis is as a reactant in

the production of substituted guanidines. Specifically, it is a key precursor for N-methyl-N'-
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nitroguanidine and 1-methyl-3-nitroguanidine, which are important intermediates in the

synthesis of neonicotinoid insecticides.[5][6]

Synthesis of N-Methyl-N'-nitroguanidine
N-methyl-N'-nitroguanidine is synthesized in a two-step process where methylamine nitrate is

first reacted with dicyandiamide to form N-methylguanidine nitrate, which is subsequently

nitrated.

Reaction Pathway:
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Step 1: Formation of N-Methylguanidine Nitrate

Step 2: Nitration

Methylamine Nitrate

N-Methylguanidine Nitrate

+ Dicyandiamide
(Heat)

Dicyandiamide

N-Methylguanidine Nitrate

N-Methyl-N'-nitroguanidine

+ H₂SO₄ (conc.)
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Nitroguanidine

Reaction

Methylamine Nitrate Aqueous Solution

1-Methyl-3-nitroguanidine

pH 9.5-12.3
30-60°C

Purification

Cooling, Filtration, Washing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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